Cas no 914926-14-0 (Arachidyl Linoleate)

Arachidyl Linoleate is a fatty acid ester derived from arachidyl alcohol and linoleic acid. It is commonly utilized in cosmetic and personal care formulations due to its emollient properties, enhancing skin hydration and texture. The compound exhibits excellent spreadability and compatibility with various oils, making it suitable for use in creams, lotions, and lip products. Its chemical structure provides stability and resistance to oxidation, contributing to prolonged shelf life in formulations. Additionally, Arachidyl Linoleate is valued for its non-greasy feel and ability to improve product aesthetics without compromising performance. Its mild nature makes it suitable for sensitive skin applications.
Arachidyl Linoleate structure
Arachidyl Linoleate structure
Product name:Arachidyl Linoleate
CAS No:914926-14-0
MF:C38H72O2
MW:560.97709274292
CID:5092388

Arachidyl Linoleate Chemical and Physical Properties

Names and Identifiers

    • Eicosyl (6Z,9Z)-6,9-octadecadienoate (ACI)
    • ARACHIDYL LINOLEATE
    • Arachidyl Linoleate
    • Inchi: 1S/C38H72O2/c1-3-5-7-9-11-13-15-17-19-20-21-23-25-27-29-31-33-35-37-40-38(39)36-34-32-30-28-26-24-22-18-16-14-12-10-8-6-4-2/h12,14,18,22H,3-11,13,15-17,19-21,23-37H2,1-2H3/b14-12-,22-18-
    • InChI Key: FQZCMDHWPNQVQZ-GVKPZOCESA-N
    • SMILES: C(=O)(CCCCCCC/C=C\C/C=C\CCCCC)OCCCCCCCCCCCCCCCCCCCC

Arachidyl Linoleate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Larodan
45-4820-9-100mg
Arachidyl Linoleate
914926-14-0 >99%
100mg
€58.00 2025-03-07
Larodan
45-4820-13-1g
Arachidyl Linoleate
914926-14-0 >99%
1g
€170.00 2025-03-07

Arachidyl Linoleate Related Literature

Additional information on Arachidyl Linoleate

Comprehensive Overview of Arachidyl Linoleate (CAS No. 914926-14-0): Properties, Applications, and Market Trends

Arachidyl Linoleate, identified by its CAS number 914926-14-0, is a specialized ester compound derived from the combination of arachidyl alcohol and linoleic acid. This unique chemical structure positions it as a valuable ingredient in the cosmetics, pharmaceuticals, and nutraceutical industries. With the growing consumer demand for natural and sustainable ingredients, Arachidyl Linoleate has gained attention for its moisturizing, emollient, and skin-barrier-enhancing properties. Its molecular stability and compatibility with other formulations make it a preferred choice for anti-aging creams, hair care products, and dermal serums.

The rise of clean beauty and vegan skincare trends has further propelled the popularity of Arachidyl Linoleate. Consumers are increasingly searching for terms like "plant-derived emollients", "non-comedogenic esters", and "eco-friendly cosmetic ingredients", all of which align with the attributes of this compound. Its ability to mimic the skin's natural lipids while providing long-lasting hydration makes it a standout alternative to synthetic silicones and petroleum-based derivatives. Additionally, its role in lipid restoration therapies for conditions like eczema and psoriasis has been explored in recent dermatological studies.

From a technical perspective, Arachidyl Linoleate exhibits a low melting point and high oxidative stability, which are critical for formulating heat-sensitive products. Manufacturers favor its non-greasy texture and spreadability, ensuring seamless integration into leave-on formulations such as lotions and balms. The compound's biodegradability also addresses regulatory pressures and consumer preferences for environmentally conscious formulations. As global regulations tighten around microplastics and synthetic polymers, Arachidyl Linoleate emerges as a future-proof solution for brands aiming to comply with EU Green Deal standards.

Market analysts highlight the compound's potential in personalized skincare, where its compatibility with encapsulation technologies enables targeted delivery of active ingredients. Searches for "next-generation emollients" and "multifunctional ester blends" reflect industry interest in its versatility. Furthermore, its application in hair conditioning systems—particularly for curly hair and damaged hair treatments—has been validated by recent in-vivo studies demonstrating reduced breakage and improved elasticity.

In conclusion, Arachidyl Linoleate (CAS 914926-14-0) represents a convergence of performance, sustainability, and innovation. Its alignment with clean-label formulations and biobased chemistry trends ensures its relevance in a rapidly evolving market. As research continues to uncover its benefits in transdermal drug delivery and barrier repair, this compound is poised to become a cornerstone of advanced cosmetic science.

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